8-pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane;bromide

• IUPAC Name: 8-pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane;bromide
• InChI: InChI=1S/C12H19N4.BrH/c1-2-9-16(8-1)10-6-15(7-11-16)12-13-4-3-5-14-12;/h3-5H,1-2,6-11H2;1H/q+1;/p-1
• InChI Key: OYIPPQBBPVTVTR-UHFFFAOYSA-M
• Canonical SMILES: C1CC[N+]2(C1)CCN(CC2)C3=NC=CC=N3.[Br-]
• Molecular Formula: C12H19BrN4
• Molecular Weight: 299.21 g/mol
• CAS No.: 81461-73-6

Description

8-pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane;bromide is a chemical compound known for its unique structure and significant applications in various fields. This compound is characterized by the presence of a pyrimidinyl group, a piperazine ring, and a spiro linkage, making it a versatile molecule in both synthetic and medicinal chemistry.

Mechanism of Action

Target of Action

It is structurally similar to buspirone hydrochloride , which is known to target the 5-HT1A receptor subtype . This receptor is involved in psychiatric disorders such as anxiety and depression .

Mode of Action

Given its structural similarity to buspirone hydrochloride , it may interact with its targets in a similar manner. Buspirone hydrochloride is an antianxiety compound that works by binding to the 5-HT1A receptors , thereby modulating serotonergic activity.

Biochemical Pathways

Based on its potential interaction with the 5-ht1a receptor , it could influence the serotonin system, which plays a crucial role in mood regulation and anxiety.

Result of Action

If it acts similarly to buspirone hydrochloride , it may help alleviate symptoms of anxiety by modulating serotonergic activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane;bromide typically involves the reaction of 1-(2-pyrimidinyl)piperazine with a suitable spiro compound. The key intermediate, 1-(2-pyrimidinyl)piperazine, is synthesized through chlorination and cyclization condensation reaction with diethanolamine as the initial material. The reaction conditions are generally mild, and the overall yield is high, making the process efficient and convenient.

Industrial Production Methods

Industrial production of this compound involves a similar synthetic route but on a larger scale. The process is optimized to ensure high yield and purity, with careful control of reaction conditions and purification steps. The use of readily available raw materials and efficient reaction protocols makes the industrial production cost-effective and scalable.

Chemical Reactions Analysis

Types of Reactions

8-pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane;bromide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the pyrimidinyl and piperazine rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but generally involve controlled temperatures and specific solvents to ensure high selectivity and yield.

Major Products

The major products formed from these reactions depend on the type of reaction and the specific conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

8-pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane;bromide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interaction with biological targets.

Medicine: It has been explored for its potential therapeutic effects, particularly in the treatment of anxiety and other neurological disorders.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Comparison with Similar Compounds

Similar Compounds

Buspirone: A well-known anxiolytic agent with a similar structure and mechanism of action.

Tandospirone: Another anxiolytic compound with structural similarities to 8-pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane;bromide.

Uniqueness

What sets this compound apart from similar compounds is its unique spiro linkage, which imparts distinct chemical and biological properties. This structural feature enhances its stability and specificity in binding to molecular targets, making it a valuable compound in both research and therapeutic applications.

: Research on Chemical Intermediates : Organic Chemistry Portal : Applied Microbiology and Biotechnology : DrugBank Online : Google Patents

Biological Activity

8-Pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane bromide, also known as Buspirone EP Impurity J, is a synthetic compound that belongs to the class of spirocyclic amines. This compound has garnered attention due to its potential biological activities, particularly in the context of neuropharmacology and its relationship to anxiolytic agents.

• Molecular Formula : C₁₂H₁₉N₄Br
• Molecular Weight : 299.2 g/mol
• CAS Number : 81461-73-6
• Structure : The compound features a spiro structure that contributes to its unique pharmacological properties.

Pharmacological Profile

• Anxiolytic Effects :
  • The compound is structurally related to buspirone, an established anxiolytic medication. Studies suggest that it may exhibit similar anxiolytic properties by modulating serotonin receptors, particularly the 5-HT1A receptor subtype.
  • A study indicated that compounds with similar structures showed significant anxiolytic effects in animal models, suggesting potential therapeutic applications in anxiety disorders .
• Cytotoxicity Studies :
  • Preliminary cytotoxicity assays have been conducted to evaluate the effects of this compound on various human cell lines. Results indicate that it may possess moderate cytotoxic effects, which could be relevant for further exploration in cancer therapeutics .
  • The half-maximal inhibitory concentration (IC50) values were determined for several cell lines, providing insight into the compound's potential as an anticancer agent.
• Neurotransmitter Interaction :
  • Research has shown that the compound may interact with dopamine and serotonin pathways, which are critical in mood regulation and anxiety management. This interaction supports its potential use in treating psychiatric disorders .

Study on Anxiolytic Properties

In a controlled study involving rodent models, 8-pyrimidin-2-yl-8-aza-5-azoniaspiro[4.5]decane bromide was administered at varying doses. Behavioral assessments indicated a dose-dependent reduction in anxiety-like behaviors as measured by the elevated plus maze and open field tests. The findings suggest that this compound could serve as a basis for developing new anxiolytic therapies.

Dose (mg/kg)	Anxiety Score Reduction (%)
1	15
5	30
10	50

Cytotoxicity Assessment

A cytotoxicity assessment was performed on human cancer cell lines (e.g., HeLa and MCF7). The results demonstrated varying degrees of cell viability reduction upon treatment with the compound.

Cell Line	IC50 (µM)	Viability (%) at 10 µM
HeLa	25	60
MCF7	30	55

Synthesis routes and methods I

Procedure details

A mixture of 1-(2-pyrimidinyl)piperazine (32.8 g; 0.2 mole), 1,4-dibromobutane (108 g; 0.5 mole) and finely powdered sodium carbonate (21.2 g, 0.2 mole) in 400 mL isopropanol was stirred and refluxed for a 16 hr period. The hot reaction mixture was filtered and the filtrate, on standing at room temperature, provided 50.3 g (84% yield) of product. Crystallization of this material from isopropanol affords analytically pure product, m.p. 241.5°-242.5° C. (corr.).

Synthesis routes and methods II

Procedure details

A mixture of 1-(2-pyrimidinyl)piperazine (16.4 g., 0.1 mole), 1,4-dichlorobutane (23.8 g., 0.19 mole), sodium carbonate monohydrate (30.8 g., 0.25 mole) and potassium bromide (44.6 g., 0.375 mole) in 150 ml. of isopropanol is stirred and refluxed for an 8-hr. period. The hot reaction mixture is filtered and insolubles washed with hot isopropanol. Concentration of the combined filtrates under reduced pressure and trituration of residual material with acetone provides 8-(2-pyrimidinyl)-8-aza-5-azoniaspiro[4.5]decane bromide in yields of 50-90%.